Cas no 82512-61-6 (4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI))

4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI) structure
82512-61-6 structure
Product Name:4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI)
CAS No:82512-61-6
MF:C12H21NO
MW:195.301243543625
CID:734219
PubChem ID:44152732
Update Time:2025-04-19

4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indenemethanol,(aminomethyl)octahydro-(9CI)
    • (Aminomethyl)octahydro-4,7-methano-1H-indenemethanol
    • 82512-61-6
    • [1-(Aminomethyl)octahydro-1H-4,7-methanoinden-1-yl]methanol
    • EINECS 279-987-7
    • DTXSID101002749
    • Inchi: 1S/C12H21NO/c13-6-12(7-14)4-3-10-8-1-2-9(5-8)11(10)12/h8-11,14H,1-7,13H2
    • InChI Key: GVGPFLIEYRRVKZ-UHFFFAOYSA-N
    • SMILES: OCC1(CN)CCC2C3CCC(C3)C21

Computed Properties

  • Exact Mass: 195.162
  • Monoisotopic Mass: 195.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 1.6
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